Cas no 247109-40-6 (N-(1,1-Dioxidotetrahydro-3-thienyl)alanine)

N-(1,1-Dioxidotetrahydro-3-thienyl)alanine is a specialized alanine derivative featuring a tetrahydrothiophene-1,1-dioxide moiety. This compound is of interest in medicinal chemistry and peptide research due to its unique structural properties, which may influence conformational stability and binding interactions. The sulfone group enhances polarity and potential hydrogen-bonding capacity, making it useful for modifying peptide backbones or designing enzyme inhibitors. Its well-defined stereochemistry allows for precise incorporation into synthetic pathways. The compound is typically employed in academic and pharmaceutical research for probing structure-activity relationships or as a building block in the development of bioactive molecules. Handling requires standard laboratory precautions for sulfone-containing compounds.

N-(1,1-Dioxidotetrahydro-3-thienyl)alanine structure

247109-40-6 structure

Product Name:N-(1,1-Dioxidotetrahydro-3-thienyl)alanine

CAS No:247109-40-6

MF:C₇H₁₃NO₄S

MW:207.24742102623

MDL:MFCD00570484

CID:854430

Update Time:2026-04-29

N-(1,1-Dioxidotetrahydro-3-thienyl)alanine Chemical and Physical Properties

Names and Identifiers

- 2-(1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YLAMINO)-PROPIONIC ACID
- 2-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl-amino)-propionic acid
- N-(1,1-dioxidotetrahydro-3-thienyl)alanine(SALTDATA: FREE)
- IFLAB-BB F1068-0166
- N-(1,1-Dioxidotetrahydro-3-thienyl)alanine
- MDL： MFCD00570484
- Inchi： InChI=1S/C7H13NO4S/c1-5(7(9)10)8-6-2-3-13(11,12)4-6/h5-6,8H,2-4H2,1H3,(H,9,10)
- InChI Key： RIBCAVCPRSRWDL-UHFFFAOYSA-N
- SMILES： CC(C(=O)O)NC1CCS(=O)(=O)C1

Computed Properties

Exact Mass: 207.05700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

PSA: 91.85000
LogP: 0.70790

N-(1,1-Dioxidotetrahydro-3-thienyl)alanine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

N-(1,1-Dioxidotetrahydro-3-thienyl)alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	029091-1g	2-(1,1-Dioxo-tetrahydrothiophen-3-ylamino)-propionic acid	247109-40-6	95%	1g	￡29.00	2022-02-28
Fluorochem	029091-5g	2-(1,1-Dioxo-tetrahydrothiophen-3-ylamino)-propionic acid	247109-40-6	95%	5g	￡84.00	2022-02-28
Fluorochem	029091-10g	2-(1,1-Dioxo-tetrahydrothiophen-3-ylamino)-propionic acid	247109-40-6	95%	10g	￡140.00	2022-02-28
Fluorochem	029091-25g	2-(1,1-Dioxo-tetrahydrothiophen-3-ylamino)-propionic acid	247109-40-6	95%	25g	￡279.00	2022-02-28
TRC	D486953-10mg	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine	247109-40-6		10mg	$ 50.00	2022-06-05
TRC	D486953-50mg	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine	247109-40-6		50mg	$ 65.00	2022-06-05
TRC	D486953-100mg	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine	247109-40-6		100mg	$ 80.00	2022-06-05
abcr	AB218946-1 g	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine; 95%	247109-40-6		1g	€85.80	2022-06-11
abcr	AB218946-5 g	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine; 95%	247109-40-6		5g	€156.20	2022-06-11
abcr	AB218946-10 g	N-(1,1-Dioxidotetrahydro-3-thienyl)alanine; 95%	247109-40-6		10g	€228.20	2022-06-11